Cas no 35480-95-6 (4-Isopropyl-2-nitrobenzoic acid)

4-Isopropyl-2-nitrobenzoic acid structure
35480-95-6 structure
Product Name:4-Isopropyl-2-nitrobenzoic acid
CAS No:35480-95-6
MF:C10H11NO4
MW:209.198642969131
MDL:MFCD20483818
CID:1471131
Update Time:2025-04-20

4-Isopropyl-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(1-methylethyl)-2-nitro-
    • 4-isopropyl-2-nitrobenzoic acid
    • 4-isopropyl-2-nitro-benzoic acid
    • LMEMHNYHGJJMEK-UHFFFAOYSA-N
    • 2-nitro-4-propan-2-ylbenzoic acid
    • SY224764
    • 4-Isopropyl-2-nitrobenzoic acid
    • MDL: MFCD20483818
    • Inchi: 1S/C10H11NO4/c1-6(2)7-3-4-8(10(12)13)9(5-7)11(14)15/h3-6H,1-2H3,(H,12,13)
    • InChI Key: LMEMHNYHGJJMEK-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1[N+](=O)[O-])C(C)C)=O

Computed Properties

  • Exact Mass: 209.06883
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 259
  • XLogP3: 2.6
  • Topological Polar Surface Area: 83.1

Experimental Properties

  • PSA: 80.44

4-Isopropyl-2-nitrobenzoic acid Pricemore >>

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